2,4,5-Trifluorobenzyl alcohol
Overview
Description
2,4,5-Trifluorobenzyl alcohol is an aryl fluorinated building block . It is also referred to as (2,4,5-trifluorophenyl)methanol .
Molecular Structure Analysis
The molecular formula of 2,4,5-Trifluorobenzyl alcohol is C7H5F3O . The IUPAC name is (2,4,5-trifluorophenyl)methanol . The molecular weight is 162.11 g/mol . The InChI is InChI=1S/C7H5F3O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2 . The Canonical SMILES is C1=C(C(=CC(=C1F)F)F)CO .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2,4,5-Trifluorobenzyl alcohol include a molecular weight of 162.11 g/mol . The XLogP3-AA is 1.3 . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The rotatable bond count is 1 . The exact mass is 162.02924926 g/mol . The monoisotopic mass is also 162.02924926 g/mol . The topological polar surface area is 20.2 Ų . The heavy atom count is 11 .
Scientific Research Applications
2,4,5-Trifluorobenzyl Alcohol: An Overview
2,4,5-Trifluorobenzyl alcohol is a fluorinated building block . It’s also referred to as (2,4,5-trifluorophenyl)methanol . It has a molecular weight of 162.11 and its linear formula is F3C6H2CH2OH .
Physical Properties
The compound has a refractive index of n20/D 1.472 (lit.) and a boiling point of 201-204 °C (lit.). Its density is 1.4 g/mL at 25 °C (lit.) .
Safety Information
It’s important to handle this compound with care. Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended .
For instance, a related compound, 2,4,5-Trifluorobenzoyl chloride, is used in the synthesis of several glycosylated derivatives of some fluoroquinolone antibiotics . It’s possible that 2,4,5-Trifluorobenzyl alcohol could have similar applications in the synthesis of other compounds, but without specific research or examples, it’s difficult to provide more details.
Safety And Hazards
When handling 2,4,5-Trifluorobenzyl alcohol, avoid dust formation and breathing mist, gas, or vapors . Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation and remove all sources of ignition . Evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(2,4,5-trifluorophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3O/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXZCCOHXZFHBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380340 |
Source
|
| Record name | 2,4,5-Trifluorobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,5-Trifluorobenzyl alcohol | |
CAS RN |
144284-25-3 |
Source
|
| Record name | 2,4,5-Trifluorobenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4,5-Trifluorobenzyl Alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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